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Compound of Interest

Compound Name: Methyl thiane-4-carboxylate

Cat. No.: B159521 Get Quote

An In-depth Technical Guide to Methyl Thiane-4-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl thiane-4-carboxylate is a saturated heterocyclic compound that serves as a valuable

building block in organic synthesis.[1] Its thiane ring, a six-membered heterocycle containing a

sulfur atom, and the methyl ester functional group at the 4-position, make it a versatile

intermediate for the synthesis of more complex molecules, including pharmaceuticals and

agrochemicals.[1] This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and analysis, tailored for professionals in research and drug

development.

Chemical Structure and Properties
Methyl thiane-4-carboxylate is characterized by a saturated thiopyran ring, systematically

named "thiane," with a methyl ester group attached to the fourth carbon atom.[1]

Figure 1: Chemical Structure of Methyl Thiane-4-carboxylate
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A summary of the key physicochemical properties of methyl thiane-4-carboxylate is

presented in Table 1.

Property Value Reference

IUPAC Name
methyl tetrahydro-2H-

thiopyran-4-carboxylate
[1]

CAS Number 128094-82-6 [1][2]

Molecular Formula C7H12O2S [1][2]

Molecular Weight 160.23 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point ~150 °C (estimated) [1]

Density ~1.1 g/cm³ [1]

Solubility
Soluble in polar solvents like

water and methanol
[1]

SMILES COC(=O)C1CCSCC1 [1]

InChI

InChI=1S/C7H12O2S/c1-9-

7(8)6-2-4-10-5-3-6/h6H,2-

5H2,1H3

[1]

Synthesis and Reactivity
Synthetic Routes
Methyl thiane-4-carboxylate can be synthesized through several methods, primarily involving

the esterification of thiane-4-carboxylic acid or related derivatives.

Direct Esterification: This is a common method involving the reaction of thiane-4-carboxylic

acid with methanol in the presence of an acid catalyst. The reaction typically requires reflux

conditions to drive the equilibrium towards the formation of the ester.[1]

Thioester Formation: Another synthetic route involves the conversion of thioacids into their

corresponding esters by reacting them with methanol under acidic conditions.[1]
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Cyclization Reactions: In some instances, methyl thiane-4-carboxylate can be synthesized

through the cyclization of precursors that contain both sulfur and carboxylic functionalities.[1]

Key Chemical Reactions
The reactivity of methyl thiane-4-carboxylate is primarily governed by its ester functional

group.

Nucleophilic Acyl Substitution: The ester group is susceptible to nucleophilic attack by

amines or alcohols, leading to the formation of amides or other esters, respectively.[1] This

reactivity makes it a useful intermediate for introducing the thiane moiety into larger

molecules.

Hydrolysis: Under aqueous acidic or basic conditions, methyl thiane-4-carboxylate can be

hydrolyzed back to thiane-4-carboxylic acid and methanol.[1]

Analytical Methods
A combination of spectroscopic techniques is typically employed for the structural elucidation

and purity assessment of methyl thiane-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159521#methyl-thiane-4-carboxylate-chemical-
structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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